BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 2,5-dichloro-4-hydroxypyridine
(CAS 847664-65-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dichloro-4-hydroxypyridine

Cat. No.: B1301052

This document provides a comprehensive technical overview of 2,5-dichloro-4-
hydroxypyridine, intended for researchers, scientists, and professionals in drug development.
It covers physicochemical properties, safety and handling protocols, and contextual biological
relevance based on related chemical structures.

Chemical Identity and Physicochemical Properties

2,5-dichloro-4-hydroxypyridine is a halogenated pyridine derivative.[1] It is primarily utilized
as an intermediate in organic and pharmaceutical synthesis.[1] The compound exists as a
white solid at room temperature.[2]

Data Summary

The known quantitative and qualitative properties of 2,5-dichloro-4-hydroxypyridine are
summarized in the table below.
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Property Value Reference(s)
CAS Number 847664-65-7 [1]

Molecular Formula CsHsCIz2NO [3]

Molecular Weight 163.99 g/mol

IUPAC Name 2,5-dichloro-pyridin-4-ol

Synonyms 2,5-Dichloro-4-pyridinol

Physical Form Solid

Appearance White Solid [2]

Purity Typically =98%

InChi Key RIKYZTVQNJIPAGX-

UHFFFAOYSA-N

MDL Number MFCD01861982

N Store at 2-8°C under an inert
Storage Conditions
atmosphere.

Safety and Handling

2,5-dichloro-4-hydroxypyridine is classified as a hazardous substance requiring careful
handling. It is harmful if swallowed and causes skin, eye, and respiratory irritation.[2]

Hazard Identification and Personal Protective Equipment
(PPE)

The compound's hazard profile necessitates the use of appropriate personal protective
equipment.
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Required PPE |
Hazard Class GHS Code(s) Handling Reference(s)
Precautions

Do not eat, drink, or
o smoke when using
Acute Oral Toxicity - ) ] [2]
this product.[2] Rinse

mouth if ingested.[2]

Causes skin irritation.
Wear protective
Skin Irritation H315 gloves.[2] Wash skin [2][4]
thoroughly after
handling.[2][4]

Causes serious eye
irritation. Wear
o eye/face protection.[2]
Eye Irritation H319 ] [2]
IF IN EYES: Rinse
cautiously with water

for several minutes.[2]

May cause respiratory
irritation. Use only
) o outdoors or in a well-
Respiratory Irritation H335 ] [2]
ventilated area.[2]

Avoid breathing dust.
[2]

Signal Word Warning - [2]

) GHSO07 (Exclamation
GHS Pictogram -
Mark)

Logical Flow of Hazard Information

The relationship between the GHS classification and required safety measures follows a logical
progression from identification to action.
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Required Actions

. Hazard & Precautionary Statements
Hazard Classification Use in Ventilated Area,
Hazard Statements Precautionary Statements -] WeshAiET ey
GHSO07 Warning H315: Causes skin irritation ~.| P261: Avoid breathing dust
Exclamation Mark ‘| H319: Causes serious eye irritation “"| P280: Wear protective gloves/eye protection
H335: May cause respiratory irritation P305+P351+P338: IF IN EYES, rinse... Fr= "

Eye Protection

Click to download full resolution via product page

Figure 1: Logical Relationship of Hazard Information

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for 2,5-dichloro-4-hydroxypyridine
are not readily available in public literature. It is described as a chemical intermediate,
suggesting its synthesis is part of multi-step industrial or research processes.[1] However, a
generalized workflow for the synthesis, purification, and characterization of a novel heterocyclic
compound can be proposed based on standard laboratory techniques.

Generalized Experimental Workflow

The following protocol is a representative, not specific, methodology for the preparation and
analysis of a compound like 2,5-dichloro-4-hydroxypyridine.

Objective: To synthesize and purify a target heterocyclic compound.

Materials:

Appropriate precursor chemicals (e.g., substituted pyridines, chlorinating agents).

Reaction solvents (e.g., Dichloromethane, Tetrahydrofuran).

Reagents for workup (e.g., Sodium bicarbonate solution, Brine).

Drying agent (e.g., Anhydrous sodium sulfate).
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 Purification media (e.g., Silica gel for chromatography).
e Solvents for elution (e.g., Hexanes, Ethyl acetate).
Protocol:

o Reaction Setup: A flame-dried, multi-neck round-bottomed flask is equipped with a magnetic
stir bar, reflux condenser, and a nitrogen inlet.

o Reagent Addition: The starting materials and anhydrous solvent are charged into the flask
under an inert atmosphere. The reaction mixture is stirred at a controlled temperature (e.g.,
cooled to 0°C or heated to reflux).

o Reaction Monitoring: The progress of the reaction is monitored by an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS), until the starting material is consumed.

e Aqueous Workup: Upon completion, the reaction is cooled to room temperature and
quenched by the addition of water or a saturated aqueous solution (e.g., NaHCOs). The
organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g.,
Ethyl acetate).

e Drying and Concentration: The combined organic layers are washed with brine, dried over
anhydrous NazSOu4, filtered, and concentrated under reduced pressure using a rotary
evaporator.

« Purification: The resulting crude solid is purified by flash column chromatography on silica
gel, using a solvent gradient (e.g., 0% to 50% Ethyl Acetate in Hexanes) to elute the final
product.

o Characterization: The structure and purity of the isolated compound are confirmed using
spectroscopic methods (*H NMR, 13C NMR, HRMS) and its melting point is determined.
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Figure 2: Generalized Workflow for Chemical Synthesis
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Potential Biological Relevance and Activity

There is no specific biological activity or mechanism of action data reported for 2,5-dichloro-4-
hydroxypyridine in the reviewed literature. Its primary role is that of a synthetic building block.
[1] However, the hydroxypyridone scaffold is a known pharmacophore present in numerous
biologically active molecules. This structural class has demonstrated a wide range of activities,
which may provide context for future research involving derivatives of this compound.

o Enzyme Inhibition: Hydroxypyridone derivatives have been designed as potent inhibitors of
metalloenzymes, leveraging their excellent metal-chelating properties.[5] This includes
enzymes like histone deacetylases (HDACSs) and catechol-O-methyltransferase (COMT).[5]

o Antiparasitic Activity: Pyridine-based compounds, including dicarboxylate esters, have shown
promising activity against protozoan parasites such as Trypanosoma cruzi and Leishmania
mexicana.[6][7]

» Anticancer Activity: Various substituted pyridine derivatives have been synthesized and
evaluated for their cytotoxic activities against human cancer cell lines, including liver,
prostate, and breast cancer.[8] Additionally, certain 4-hydroxy-2-pyridone alkaloids have
demonstrated potent apoptotic activity against tumor cells.[9]

o Other Activities: Related chlorinated pyridinol structures have been investigated for
antimalarial and anticoagulant properties.[10]

It must be emphasized that these activities are characteristic of the broader class of substituted
pyridines and hydroxypyridones, and have not been demonstrated for 2,5-dichloro-4-
hydroxypyridine itself. Further research would be required to determine if this specific
compound or its derivatives possess any of these biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1301052?utm_src=pdf-body
https://www.benchchem.com/product/b1301052?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01471074.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9579940/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9579940/
https://www.mdpi.com/1999-4923/17/10/1271
https://pmc.ncbi.nlm.nih.gov/articles/PMC10893061/
https://www.mdpi.com/1420-3049/24/22/4072
https://www.semanticscholar.org/paper/Collective-synthesis-of-4-hydroxy-2-pyridone-and-Ding-Leow/1a60e999f83e63ae1db09833b0472cba37a2e9d8
https://www.thegoodscentscompany.com/data/rw1203901.html
https://www.benchchem.com/product/b1301052?utm_src=pdf-body
https://www.benchchem.com/product/b1301052?utm_src=pdf-body
https://www.benchchem.com/product/b1301052?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. 2,5-Dichloro-4-hydroxypyridine | 847664-65-7 [chemicalbook.com]

e 2. assets.thermofisher.com [assets.thermofisher.com]

e 3.2,5-DICHLORO-4-HYDROXYPYRIDINE | VSNCHEM [vsnchem.com]
e 4. tcichemicals.com [tcichemicals.com]

e 5. Hydroxypyrone derivatives in drug discovery: from chelation therapy to rational design of
metalloenzyme inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

e 6. mdpi.com [mdpi.com]

e 7. Novel 2,5-Diketopiperazines with In Vitro Activities against Protozoan Parasites of Tropical
Diseases - PMC [pmc.ncbi.nim.nih.gov]

e 8. mdpi.com [mdpi.com]

e 9. Collective synthesis of 4-hydroxy-2-pyridone alkaloids and their antiproliferation activities. |
Semantic Scholar [semanticscholar.org]

e 10. 4-hydroxypyridine, 626-64-2 [thegoodscentscompany.com]

« To cite this document: BenchChem. [Technical Guide: 2,5-dichloro-4-hydroxypyridine (CAS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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